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Compound of Interest

Compound Name: 1-Bromoheptadecane

Cat. No.: B013588

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the safety and handling
precautions for 1-Bromoheptadecane. Designed for laboratory and drug development
settings, this document synthesizes critical data to ensure the safe and effective use of this
compound. All quantitative data is presented in structured tables for clarity, and a detailed
workflow for spill management is provided.

Section 1: Physicochemical and Hazard Profile

1-Bromoheptadecane is a long-chain alkyl bromide.[1][2][3][4][5] While specific toxicological
data is largely unavailable, its chemical nature necessitates careful handling to minimize
exposure and mitigate potential risks. The following tables summarize its key physical
properties and available safety information.

Table 1: Physical and Chemical Properties of 1-Bromoheptadecane
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Property Value Source
Molecular Formula C17H35Br [11161[7]
Molecular Weight 319.36 g/mol (1121141171
CAS Number 3508-00-7 [11[2][4][61[71[8]
EC Number 222-506-2 [1][2]13][6]
White or Colorless to Light
Appearance yellow powder to lump to clear [6]
liquid
Melting Point 29-32 °C (lit.) [6][8]
Boiling Point 186 °C (I'it.); 126-128 °C /0.1 CIEE]
mmHg (lit.)
Density 0.99 g/cm?3
Flash Point 145 °C [6]
Solubility No data available
Table 2: Hazard Identification and Safety Classifications
Hazard Classification Details Source

GHS Hazard Statements

No data available

Signal Word

No data available

Storage Class

11 - Combustible Solids

[2](3]

WGK (Water Hazard Class)

WGK 3

(2318l

Section 2: Safe Handling and Storage Protocols

Proper handling and storage are paramount to ensuring laboratory safety. The following

protocols are derived from established safety data sheets.

© 2025 BenchChem. All rights reserved. 2/9

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoheptadecane
https://www.tcichemicals.com/GB/en/p/B0937
https://www.chemscene.com/product/3508-00-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoheptadecane
https://www.sigmaaldrich.com/SG/en/product/aldrich/17210
https://www.scbt.com/p/1-bromoheptadecane-3508-00-7
https://www.chemscene.com/product/3508-00-7.html
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoheptadecane
https://www.sigmaaldrich.com/SG/en/product/aldrich/17210
https://www.scbt.com/p/1-bromoheptadecane-3508-00-7
https://www.tcichemicals.com/GB/en/p/B0937
https://www.chemscene.com/product/3508-00-7.html
https://www.chemwhat.com/1-bromoheptadecane-cas-3508-00-7/
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromoheptadecane
https://www.sigmaaldrich.com/SG/en/product/aldrich/17210
https://www.sigmaaldrich.com/US/en/product/aldrich/17210
https://www.tcichemicals.com/GB/en/p/B0937
https://www.tcichemicals.com/GB/en/p/B0937
https://www.tcichemicals.com/GB/en/p/B0937
https://www.chemwhat.com/1-bromoheptadecane-cas-3508-00-7/
https://www.sigmaaldrich.com/SG/en/product/aldrich/17210
https://www.sigmaaldrich.com/US/en/product/aldrich/17210
https://www.chemwhat.com/1-bromoheptadecane-cas-3508-00-7/
https://www.tcichemicals.com/GB/en/p/B0937
https://www.sigmaaldrich.com/SG/en/product/aldrich/17210
https://www.sigmaaldrich.com/US/en/product/aldrich/17210
https://www.sigmaaldrich.com/SG/en/product/aldrich/17210
https://www.sigmaaldrich.com/US/en/product/aldrich/17210
https://www.chemwhat.com/1-bromoheptadecane-cas-3508-00-7/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE)
A comprehensive assessment of the risks should be conducted before handling 1-

Bromoheptadecane. The following PPE is recommended:

o Eye Protection: Tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or
NIOSH (US) standards are mandatory.

o Hand Protection: Chemical-impermeable gloves that have been inspected prior to use are
required. After handling, hands should be washed and dried thoroughly.

o Skin and Body Protection: Wear fire/flame resistant and impervious clothing. A lab coat or
overalls should be worn.[9]

» Respiratory Protection: If exposure limits are exceeded or irritation is experienced, a full-face
respirator should be used. In well-ventilated areas, a dust mask (type N95, US) may be
sufficient.[2][3]

Handling Procedures

+ Handle in a well-ventilated place.

Avoid contact with skin and eyes.

Avoid the formation of dust and aerosols.

Use non-sparking tools to prevent fire from electrostatic discharge.

Do not allow clothing wet with the material to remain in contact with the skin.[9]

Storage Conditions

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[9]
o Keep away from sources of ignition.[9]

» Store away from incompatible materials, such as strong oxidizing agents and strong bases,
and foodstuff containers.[9][10][11]
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Section 3: Emergency Procedures

In the event of an emergency, prompt and appropriate action is crucial.

First Aid Measures

« If Inhaled: Move the individual to fresh air. If breathing is difficult, administer oxygen. If
breathing has stopped, provide artificial respiration and seek immediate medical attention.
Do not use mouth-to-mouth resuscitation if the substance was ingested or inhaled.

e In Case of Skin Contact: Immediately remove all contaminated clothing. Wash the affected
area with soap and plenty of water. Consult a doctor if irritation persists.

e In Case of Eye Contact: Rinse with pure water for at least 15 minutes, holding the eyelids
open. Seek immediate medical attention.

« |If Swallowed: Rinse the mouth with water. Do not induce vomiting. Never give anything by
mouth to an unconscious person. Call a doctor or Poison Control Center immediately.

Firefighting Measures

» Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.
e Specific Hazards: Combustion may produce carbon oxides and hydrogen bromide.[9]

» Firefighting Equipment: Wear self-contained breathing apparatus (SCBA) if necessary.

Accidental Release Measures

In the event of a spill, the following workflow should be initiated to ensure the safety of
personnel and the environment.
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Caption: Workflow for handling a 1-Bromoheptadecane spill.
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Experimental Protocol for Spill Containment and Cleanup:

o Materials: Inert absorbent material (e.g., sand, silica gel, acid binder), spark-proof tools,
sealable containers for disposal, appropriate PPE.[10]

» Methodology:

1. Upon discovery of a spill, immediately evacuate personnel from the affected area and
remove all sources of ignition.

2. If it is safe to do so, increase ventilation in the area.

3. Personnel involved in the cleanup must wear the appropriate PPE as outlined in Section
2.1.

4. Prevent the further spread of the spill by containing it with an inert absorbent material.[10]

5. Using spark-proof tools, carefully collect the absorbed material and place it into a suitable,
closed container for disposal.

6. Wash the spill area thoroughly with soap and water.

7. Dispose of the contaminated waste in accordance with local, state, and federal
regulations.

8. Document the spill and the cleanup procedure as per institutional protocols.

Section 4: Toxicological and Ecological Information

Detailed toxicological and ecological data for 1-Bromoheptadecane is not readily available in
the reviewed literature. The following table summarizes the current status of the data.

Table 3: Toxicological and Ecological Data

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAL0761809&productDescription=1-BROMOPENTADECANE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL0761809&productDescription=1-BROMOPENTADECANE+10G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b013588?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b013588?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Endpoint Result Source
Acute Toxicity No data available
Toxicity to Fish No data available
Toxicity to Daphnia No data available
Toxicity to Algae No data available

Persistence and Degradability No data available

Bioaccumulative Potential No data available

Mobility in Soil No data available

Given the lack of specific data, it is prudent to handle 1-Bromoheptadecane as a substance of
unknown toxicity and to take all necessary precautions to avoid exposure and environmental
release. Discharge into drains or the environment must be avoided.

Section 5: Reactivity and Stability

» Reactivity: No specific reactivity data is available.

o Chemical Stability: Stable under recommended storage conditions.

» Possibility of Hazardous Reactions: No data available.

» Conditions to Avoid: Sources of ignition.

e Incompatible Materials: Strong oxidizing agents and strong bases.[10][11]

e Hazardous Decomposition Products: Upon combustion, may produce carbon monoxide,
carbon dioxide, and hydrogen halides.[9][11]

This guide is intended to provide a foundation for the safe handling of 1-Bromoheptadecane.
It is imperative that all users consult the most current Safety Data Sheet (SDS) provided by the
manufacturer and adhere to all institutional safety protocols. A thorough risk assessment
should be performed before commencing any new experimental work involving this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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